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Compound of Interest

Compound Name: 1-(1-Adamantylacetyl)pyrrolidine

Cat. No.: B2951624 Get Quote

For Immediate Release

This technical guide provides a comprehensive analysis of the known physical properties of 1-
(1-Adamantylacetyl)pyrrolidine, a molecule of interest to researchers, scientists, and drug

development professionals. Due to the limited availability of experimentally determined data in

publicly accessible literature, this document primarily presents computed properties sourced

from extensive database analysis.

Core Physical Properties
The physical and chemical characteristics of 1-(1-Adamantylacetyl)pyrrolidine have been

calculated using advanced computational models. These properties are summarized in the

table below to provide a clear and concise reference for research and development purposes.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b2951624?utm_src=pdf-interest
https://www.benchchem.com/product/b2951624?utm_src=pdf-body
https://www.benchchem.com/product/b2951624?utm_src=pdf-body
https://www.benchchem.com/product/b2951624?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2951624?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

Molecular Formula C₁₆H₂₅NO PubChem[1]

Molecular Weight 247.38 g/mol PubChem[1]

IUPAC Name
2-(1-adamantyl)-1-pyrrolidin-1-

ylethanone
PubChem[1]

CAS Number 194801-40-6 PubChem[1]

Topological Polar Surface Area 20.3 Å² PubChem[1]

Hydrogen Bond Donor Count 0 PubChem

Hydrogen Bond Acceptor

Count
1 PubChem

Rotatable Bond Count 2 PubChem

Exact Mass 247.1936141 g/mol PubChem[1]

LogP (calculated) 3.6 PubChem[1]

Note on Experimental Data: Extensive searches of scientific literature and chemical databases

did not yield experimentally determined values for key physical properties such as melting

point, boiling point, and aqueous solubility for 1-(1-Adamantylacetyl)pyrrolidine. The data

presented here are based on computational predictions and should be used as a guideline for

further experimental validation.

Experimental Protocols: General Methodologies
While specific experimental protocols for 1-(1-Adamantylacetyl)pyrrolidine are not available,

the following are standard methodologies for determining the key physical properties of a solid

organic compound.

Melting Point Determination (Capillary Method):

A small, finely powdered sample of the compound is packed into a capillary tube.

The capillary tube is placed in a melting point apparatus.
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The temperature is gradually increased, and the range at which the substance melts is

recorded.

Boiling Point Determination (Microscale Method):

A small amount of the liquid sample is placed in a small test tube.

A capillary tube, sealed at one end, is inverted and placed into the test tube.

The apparatus is heated, and the temperature at which a rapid and continuous stream of

bubbles emerges from the capillary tube is recorded as the boiling point.

Solubility Determination (Shake-Flask Method):

An excess amount of the solid compound is added to a known volume of a solvent (e.g.,

water, ethanol).

The mixture is agitated at a constant temperature for a prolonged period to ensure

equilibrium is reached.

The solution is then filtered, and the concentration of the dissolved compound in the filtrate is

determined using a suitable analytical technique (e.g., UV-Vis spectroscopy, HPLC).

Biological Context and Signaling Pathways
The adamantane moiety is a well-established pharmacophore in drug discovery, known for its

rigid, lipophilic structure that can enhance the pharmacokinetic and pharmacodynamic

properties of a molecule.[2][3][4][5][6] Adamantane derivatives have found applications as

antiviral, antidiabetic, and neuroprotective agents.[5] The pyrrolidine ring is also a common

scaffold in a wide range of biologically active compounds, exhibiting activities such as

antibacterial, antifungal, antiviral, and anti-inflammatory effects.[7][8][9]

Despite the pharmacological importance of both the adamantane and pyrrolidine moieties, no

specific biological activity, mechanism of action, or signaling pathway has been described in the

scientific literature for 1-(1-Adamantylacetyl)pyrrolidine. Therefore, the creation of a diagram

illustrating its biological interactions is not currently possible.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 5 Tech Support

https://connectsci.au/ch/article-lookup/doi/10.1071/CH24075
https://pmc.ncbi.nlm.nih.gov/articles/PMC3650105/
https://jchr.org/index.php/JCHR/article/download/10562/5824/20052
https://pubmed.ncbi.nlm.nih.gov/27222266/
https://pharmacia.pensoft.net/article/111593/
https://pubmed.ncbi.nlm.nih.gov/27222266/
https://www.frontiersin.org/journals/pharmacology/articles/10.3389/fphar.2023.1239658/full
https://pmc.ncbi.nlm.nih.gov/articles/PMC10512268/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8352847/
https://www.benchchem.com/product/b2951624?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2951624?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Logical Relationship: Drug Discovery Potential
The logical workflow for assessing the potential of a novel compound like 1-(1-
Adamantylacetyl)pyrrolidine in a drug discovery context is outlined below. This diagram

illustrates the general progression from initial characterization to potential clinical application.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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